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Compound of Interest

Compound Name: Guanidine, carbonate

Cat. No.: B1580651

Guanidine Carbonate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the chemical properties and
structural features of guanidine carbonate. The information is presented to support research,
development, and application of this versatile compound.

Chemical and Physical Properties

Guanidine carbonate, with the CAS Number 593-85-1, is a white to almost white crystalline
powder.[1][2] It is a salt composed of two guanidinium cations and one carbonate anion.[3][4]
This compound is known for its strong basicity and its utility as a protein denaturant.[5]

Quantitative Data Summary

The key physicochemical properties of guanidine carbonate are summarized in the tables
below for easy reference and comparison.

Table 1: General and Physical Properties of Guanidine Carbonate
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Property Value Source(s)

Molecular Formula C3H12N6O3 [3]

Molecular Weight 180.17 g/mol [4]
White to almost white

Appearance ) [11[2]
crystalline powder

. . ~198-270°C (with

Melting Point N [6][7]
decomposition)

Density 1.25 g/cm3 [8]

Vapor Pressure 0 Pa at 25°C 9]

LogP (Octanol/Water Partition
-1.63 [5]

Coefficient)

Table 2: Solubility and Acidity/Basicity of Guanidine Carbonate

Property Value Source(s)
Solubility in Water 450 g/L at 20°C [819]
Solubility in Methanol 5.5 g/L (0.55 g/100g ) [10]
Solubility in other solvents Practically insoluble in [10]

acetone, benzene, and ether.

pKa of Guanidinium Cation

12.5 at 20°C

[°]

pH of Aqueous Solution

11.7 (110 g/L at 20°C)

[9]

Table 3: Spectroscopic Data References for Guanidine Carbonate
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Spectroscopic Technique Availability Source(s)

FT-IR (Fourier-Transform

Data available [11]
Infrared) Spectroscopy
13C NMR (Carbon-13 Nuclear
Magnetic Resonance) Data available [4]
Spectroscopy
Raman Spectroscopy Data available [12]

Chemical Structure

Guanidine carbonate is an ionic compound with the chemical formula [C(NH2)3]2COs. It
consists of two positively charged guanidinium cations and one negatively charged carbonate
anion.

Guanidinium Cation and Resonance

The guanidinium cation, [C(NH2)s3]*, exhibits significant resonance stabilization. The positive
charge is delocalized across the central carbon atom and the three nitrogen atoms. This
delocalization contributes to the high pKa of its conjugate acid, guanidine, making it a strong
base. The resonance structures of the guanidinium cation are depicted below.

Resonance structures of the guanidinium cation.

Experimental Protocols

This section provides detailed methodologies for the characterization of key properties of
guanidine carbonate.

Determination of Aqueous Solubility

This protocol outlines a method for determining the solubility of guanidine carbonate in water at
a specific temperature.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/substance/134978240
https://pubchem.ncbi.nlm.nih.gov/compound/Guanidine-carbonate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C593851&Mask=2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Solubility Determination

Prepare a saturated solution of
guanidine carbonate in deionized water.

:

Equilibrate the solution at a constant
temperature (e.g., 20°C) with continuous stirring.

:

Separate the solid and liquid phases
by filtration or centrifugation.

:

Take a known volume of the
clear supernatant.

:

Evaporate the solvent to dryness
under reduced pressure.

'

Weigh the solid residue.

i

Calculate the solubility in g/L.

Click to download full resolution via product page

Experimental workflow for solubility determination.

Methodology:

e Preparation of Saturated Solution: Add an excess amount of guanidine carbonate to a known
volume of deionized water in a sealed container.
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Equilibration: Place the container in a constant temperature water bath (e.g., 20°C) and stir
the solution vigorously for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

Phase Separation: Allow the undissolved solid to settle. Carefully filter the supernatant
through a pre-weighed filter paper or centrifuge the solution to obtain a clear saturated
solution.

Sample Collection: Accurately pipette a known volume (e.g., 10 mL) of the clear saturated
solution into a pre-weighed beaker.

Solvent Evaporation: Gently heat the beaker in an oven at a temperature below the
decomposition point of guanidine carbonate (e.g., 80°C) until all the water has evaporated.

Mass Determination: Cool the beaker in a desiccator and weigh it to determine the mass of
the dissolved guanidine carbonate.

Calculation: Calculate the solubility using the following formula: Solubility (g/L) = (Mass of
residue (g) / Volume of aliquot (L))

Determination of pKa by Potentiometric Titration

This protocol describes the determination of the pKa of the guanidinium cation through
potentiometric titration with a strong base.

Methodology:

o Solution Preparation: Prepare a standard solution of guanidine carbonate of known
concentration (e.g., 0.1 M) in deionized water. Also, prepare a standardized solution of a
strong acid (e.g., 0.1 M HCI) and a strong base (e.g., 0.1 M NaOH).

Titration Setup: Calibrate a pH meter with standard buffer solutions. Place a known volume
of the guanidine carbonate solution into a beaker with a magnetic stir bar. Immerse the pH
electrode and the burette tip into the solution.

Titration: Titrate the guanidine carbonate solution with the standardized HCI solution,
recording the pH after each incremental addition of the titrant. Continue the titration well past
the equivalence point.
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» Data Analysis: Plot the pH values against the volume of HCI added. The pKa can be
determined from the pH at the half-equivalence point. The equivalence point is identified as
the point of steepest inflection in the titration curve.

Thermal Decomposition Analysis by Thermogravimetric
Analysis (TGA)

This protocol outlines the investigation of the thermal stability and decomposition of guanidine

carbonate using TGA.

Workflow for TGA Analysis

Accurately weigh a small amount
(e.g., 5-10 mg) of guanidine carbonate
into a TGA crucible.

i

Place the crucible in the TGA instrument.
Set the desired temperature program
(e.g., ramp from 25°C to 600°C at 10°C/min).

:

Start the analysis under a controlled
atmosphere (e.g., nitrogen or air).

i

Record the mass loss as a function
of temperature.

:

Analyze the resulting TGA curve to
determine the onset of decomposition,
and the temperature ranges of mass loss.

Click to download full resolution via product page

Experimental workflow for TGA analysis.
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Methodology:

o Sample Preparation: Accurately weigh a small amount (typically 5-10 mg) of finely ground
guanidine carbonate into a TGA sample pan.

e Instrument Setup: Place the sample pan in the TGA instrument. Purge the furnace with an
inert gas (e.g., nitrogen) to provide a controlled atmosphere.

e Thermal Program: Program the instrument to heat the sample at a constant rate (e.g., 10
°C/min) over a specified temperature range (e.g., from room temperature to 600 °C).

o Data Collection: The instrument will continuously monitor and record the sample's weight as
a function of temperature.

o Data Analysis: Analyze the resulting TGA thermogram to identify the onset temperature of
decomposition and the percentage of weight loss at different stages. The decomposition of
guanidine carbonate is known to start around 165 °C, with melamine being one of the
decomposition products.[13]

Protein Denaturation Assay

This protocol provides a general framework for assessing the protein-denaturing capability of
guanidine carbonate using a model protein and monitoring changes in its spectroscopic
properties.

Methodology:

» Protein Solution Preparation: Prepare a stock solution of a model protein (e.g., lysozyme or
bovine serum albumin) in a suitable buffer (e.g., phosphate buffer, pH 7.0).

o Guanidine Carbonate Solutions: Prepare a series of guanidine carbonate solutions of varying
concentrations in the same buffer.

o Denaturation: Mix the protein solution with the different concentrations of guanidine
carbonate solutions and incubate at a constant temperature for a set period to allow the
denaturation process to reach equilibrium.
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e Spectroscopic Measurement: Monitor the denaturation process by measuring a
spectroscopic signal that is sensitive to the protein's conformation. Common techniques
include:

o UV-Visible Spectroscopy: Monitor changes in the absorbance or the position of the
absorption maximum of aromatic amino acid residues.

o Fluorescence Spectroscopy: Monitor changes in the intrinsic fluorescence of tryptophan
and tyrosine residues.

o Circular Dichroism (CD) Spectroscopy: Monitor changes in the secondary structure of the
protein.

o Data Analysis: Plot the change in the spectroscopic signal as a function of the guanidine
carbonate concentration. This allows for the determination of the midpoint of the denaturation
transition (Cm), which is a measure of the protein's stability.

Signaling Pathways and Logical Relationships

The chemical behavior of guanidine carbonate in solution is governed by fundamental acid-
base equilibria.

Aqueous Solution Equilibrium

In an aqueous solution, guanidine carbonate dissociates into guanidinium and carbonate ions.
The guanidinium ion is a weak acid, while the carbonate ion is a weak base, establishing a
complex equilibrium that results in a basic solution.

Guanidine Carbonate (s) [C(NH2)3]+ (aq) CO3"2- (aqg) + H20 (1)
issolution Guanidinium Carbonate
cid Dissociation ase Hydrolysis
2 [C(NH2)3]+ (aqg) + CO3"2- (aq) C(NH2)2=NH (aq) + H+ (aq) HCO3- (aq) + OH- (aq)
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Aqueous equilibrium of guanidine carbonate.

This guide provides a foundational understanding of the chemical properties and structure of
guanidine carbonate, tailored for professionals in research and drug development. The
provided data and protocols are intended to facilitate further investigation and application of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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